Cas no 134981-45-6 (O-[2-(Hydroxymethyl)phenyl] O-methyl phosphorothioate)

• Product Name: O-[2-(Hydroxymethyl)phenyl] O-methyl phosphorothioate
• CAS No: 134981-45-6
• MF: C₈H₁₀O₄PS
• MW: 233.201362133026
• CID: 2771202
• PubChem ID: 71341238
• Update Time: 2025-04-21

O-[2-(Hydroxymethyl)phenyl] O-methyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

• DTXSID80768212
• O-[2-(Hydroxymethyl)phenyl] O-methyl phosphorothioate
• 134981-45-6

• Inchi： 1S/C8H11O4PS/c1-11-13(10,14)12-8-5-3-2-4-7(8)6-9/h2-5,9H,6H2,1H3,(H,10,14)/p-1
• InChI Key： VGNUHPOPKVSVSD-UHFFFAOYSA-M
• SMILES： S=P([O-])(OC)OC1C=CC=CC=1CO

Computed Properties

• Exact Mass: 233.00374197Da
• Monoisotopic Mass: 233.00374197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.8Ų